4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-[2-hydroxy-3-(2-methylphenoxy)propyl]benzimidazol-2-yl]-1-(2-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C28H29N3O4/c1-19-9-3-7-13-25(19)35-18-21(32)17-31-23-11-5-4-10-22(23)29-28(31)20-15-27(33)30(16-20)24-12-6-8-14-26(24)34-2/h3-14,20-21,32H,15-18H2,1-2H3
• InChI Key: MXABBADALZUUCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5OC)O
• Molecular Formula: C28H29N3O4
• Molecular Weight: 471.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multiple steps and the use of various reagents and catalysts. In the case of polyimides, a novel aromatic diamine monomer containing a pyridine unit, 2,6-bis(4-aminophenoxy-4′-benzoyl)pyridine (BABP), was synthesized through a multi-step process involving Friedel–Crafts acylation, nucleophilic substitution, and reduction reactions . Similarly, the synthesis of novel polyimides derived from

Scientific Research Applications

Synthesis and Catalytic Applications

The complex molecular structure of 4-{1-[2-hydroxy-3-(2-methylphenoxy)propyl]-1H-benzimidazol-2-yl}-1-(2-methoxyphenyl)pyrrolidin-2-one presents opportunities for various scientific applications, particularly in synthesis and catalysis. For instance, similar compounds have been investigated for their potential in catalyzing Suzuki-Miyaura reactions, showcasing their relevance in creating cross-coupling products that are crucial in pharmaceuticals, agrochemicals, and organic materials. The tailored synthesis of Pd(II) complexes with ONN pincer ligand, incorporating benzimidazole as a component, demonstrates excellent catalytic activity, highlighting the potential of such structures in facilitating complex organic transformations (Shukla et al., 2021).

Novel Polyimide Materials

Another significant application of this compound could be in the development of novel polyimide materials. Polyimides are known for their exceptional thermal stability, mechanical strength, and chemical resistance, making them ideal for high-performance plastics, fibers, and films used in aerospace, electronics, and automotive industries. The synthesis and characterization of novel polyimides derived from pyridine-containing aromatic dianhydride monomers demonstrate the utility of such complex molecules in creating materials with outstanding thermal stability, mechanical properties, and dielectric constants, which are crucial for advanced engineering applications (Wang et al., 2006).